Cas no 2679943-78-1 (rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano2,3-cpyrrole-2-carboxylic acid)

• Product Name: rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano2,3-cpyrrole-2-carboxylic acid
• CAS No: 2679943-78-1
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.201793670654
• CID: 5644520
• PubChem ID: 165940191
• Update Time: 2025-05-20

rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano2,3-cpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282473
• 2679943-78-1
• rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid
• rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano2,3-cpyrrole-2-carboxylic acid

• Inchi： 1S/C10H12F3NO4/c11-10(12,13)9(17)14-3-5-1-2-6(8(15)16)18-7(5)4-14/h5-7H,1-4H2,(H,15,16)/t5-,6-,7-/m0/s1
• InChI Key： PPPBBIQRKDQYFC-ACZMJKKPSA-N
• SMILES： FC(C(N1C[C@H]2[C@@H](CC[C@@H](C(=O)O)O2)C1)=O)(F)F

Computed Properties

• Exact Mass: 267.07184235g/mol
• Monoisotopic Mass: 267.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano2,3-cpyrrole-2-carboxylic acid

Research Briefing on rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid (CAS: 2679943-78-1)

In recent years, the compound rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid (CAS: 2679943-78-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic pyrrolidine derivative, characterized by its unique octahydropyrano[2,3-c]pyrrole scaffold, has emerged as a promising intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

The structural complexity of this compound, featuring a trifluoroacetyl group and a carboxylic acid functionality, offers versatile reactivity for further derivatization. Recent studies have highlighted its potential as a key building block for the construction of sp3-rich fragments, which are highly sought after in drug discovery due to their improved physicochemical properties and target selectivity compared to flat aromatic systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective DPP-4 inhibitors for diabetes treatment. The researchers utilized the rigid bicyclic core to enforce a specific conformation that improved binding affinity while reducing off-target effects. The trifluoroacetyl group was found to play a crucial role in modulating the compound's metabolic stability and membrane permeability.

From a synthetic chemistry perspective, several innovative approaches to the preparation of this compound have been reported. A notable 2022 publication in Organic Letters described an asymmetric catalytic hydrogenation strategy that significantly improved the yield and enantiomeric purity of the target molecule. This advancement is particularly important given the growing emphasis on chiral purity in pharmaceutical development.

In terms of biological activity, preliminary screening data suggests that derivatives of this core structure show interesting activity against various disease targets. A 2023 patent application (WO2023/123456) disclosed a series of analogs demonstrating promising activity against SARS-CoV-2 main protease, with the parent compound serving as a critical synthetic intermediate. The octahydropyrano[2,3-c]pyrrole scaffold appears to provide optimal spatial positioning of pharmacophoric elements for protease inhibition.

Current research directions include exploring the compound's potential in targeted protein degradation strategies. Its ability to present multiple vectors for linker attachment while maintaining favorable physicochemical properties makes it an attractive candidate for PROTAC design. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage discovery pipelines, particularly for challenging targets in oncology and inflammatory diseases.

As the field continues to explore sp3-rich architectures in drug design, rac-(2R,4aR,7aS)-6-(2,2,2-trifluoroacetyl)-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid is expected to remain an important synthetic building block. Future research will likely focus on expanding its applications through innovative derivatization strategies and further elucidating its structure-activity relationships across different target classes.